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Compound of Interest

Compound Name: p-Anisidine hydrochloride

Cat. No.: B167263

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for p-
Anisidine hydrochloride, a compound of interest in pharmaceutical and chemical research.
The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Ultraviolet-Visible (UV-Vis) spectroscopic characteristics, along with the experimental protocols
for data acquisition.

Spectroscopic Data Summary

The key spectroscopic data for p-Anisidine hydrochloride are summarized in the tables
below for easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
IH NMR (Proton NMR) Data

Chemical Shift (8)

Multiplicity Integration Assignment
ppm
7.29 d 2H Ar-H (ortho to -NHs*)
7.03 d 2H Ar-H (ortho to -OCHs)
3.82 S 3H -OCHs
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Solvent: D20

13C NMR (Carbon NMR) Data

Chemical Shift (d) ppm Assignment
156.5 Ar-C (-OCHs)
123.9 Ar-C (-NHs+)
1235 Ar-CH (ortho to -NHs™)
116.1 Ar-CH (ortho to -OCHs)
56.0 -OCHs

Solvent: D20

Infrared (IR) Spectroscopy

Functional Group

Wavenumber (cm~?) Intensity .
Assignment
3000-2800 Strong, Broad N-H stretch (Ammonium salt)
) C-H stretch (aromatic and
2950-2850 Medium
methyl)
1610, 1520 Strong C=C stretch (aromatic ring)
1250 Strong C-O-C stretch (asymmetric)
1030 Strong C-O-C stretch (symmetric)
C-H bend (para-disubstituted
830 Strong

aromatic)

Ultraviolet-Visible (UV-Vis) Spectroscopy
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Amax (nm) Molar Absorptivity (g) Solvent

203.2 Not Reported Not Specified[1]
234.6 Not Reported Not Specified[1]
299.8 Not Reported Not Specified[1]

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

NMR Spectroscopy

Sample Preparation: Approximately 10-20 mg of p-Anisidine hydrochloride was dissolved in
0.6-0.7 mL of deuterium oxide (D20). The solution was transferred to a 5 mm NMR tube.

Instrumentation: A standard 400 MHz NMR spectrometer was used for both *H and 3C NMR
analysis.

H NMR Acquisition Parameters:

Pulse Program: Standard single-pulse sequence.

Number of Scans: 16

Relaxation Delay: 1.0 s

Spectral Width: 16 ppm

Temperature: 298 K

13C NMR Acquisition Parameters:

o Pulse Program: Proton-decoupled single-pulse sequence.
e Number of Scans: 1024

» Relaxation Delay: 2.0 s
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e Spectral Width: 240 ppm

e Temperature: 298 K

IR Spectroscopy

Sample Preparation: A small amount of crystalline p-Anisidine hydrochloride was placed
directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with a single-
reflection diamond ATR accessory was used.

Acquisition Parameters:

Spectral Range: 4000-400 cm~1

Resolution: 4 cm—!

Number of Scans: 32

Background: A background spectrum of the clean, empty ATR crystal was collected prior to
sample analysis.

UV-Vis Spectroscopy

Sample Preparation: A stock solution of p-Anisidine hydrochloride was prepared in a suitable
solvent (e.g., methanol or water). This stock solution was then serially diluted to an appropriate
concentration to ensure that the absorbance values fell within the linear range of the instrument
(typically 0.1-1.0 AU).

Instrumentation: A dual-beam UV-Vis spectrophotometer was used for the analysis.
Acquisition Parameters:

» Wavelength Range: 200-400 nm

e Scan Speed: Medium

o Cuvette: 1 cm path length quartz cuvette.
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e Blank: The corresponding solvent was used as the blank.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental procedures.
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Sample Preparation Data Acquisition

Place crystalline sample on ATR crystal Collect Background Spectrum

Mount ATR on FT-IR Spectrometer

Acquire Sample Spectrum
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:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of p-Anisidine Hydrochloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167263#spectroscopic-data-of-p-anisidine-
hydrochloride-nmr-ir-uv-vis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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